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Compound of Interest

Compound Name: 2-tert-Butylaniline

Cat. No.: B1265841

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on 2-
tert-butylaniline. A comprehensive toxicological profile for this substance is not yet
established, and significant data gaps exist in the publicly available literature. The information
provided herein should be used as a guide for further investigation and not as a definitive
assessment of risk.

Executive Summary

2-tert-Butylaniline is an aromatic amine used as an intermediate in the synthesis of various
chemical products, including pharmaceuticals and dyes.[1][2] Despite its industrial applications,
the toxicological profile of 2-tert-butylaniline remains largely uncharacterized. This technical
guide provides a detailed overview of the known toxicological data, highlights the existing data
gaps, and outlines standard experimental protocols for a comprehensive toxicity assessment.
The primary identified hazard associated with 2-tert-butylaniline is its potential to cause
methemoglobinemia upon absorption.[3][4][5] It is also classified as a skin and eye irritant and
may cause respiratory irritation.[1][6] There is currently no publicly available data on the acute
oral, dermal, or inhalation toxicity, carcinogenicity, genotoxicity, or reproductive and
developmental toxicity of 2-tert-butylaniline.[3][5][6]

Chemical and Physical Properties
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Property Value Reference
CAS Number 6310-21-0 [1107]
Molecular Formula C10H15N [11[7]
Molecular Weight 149.23 g/mol [31[8]
Appearance C.:Ieér light yellow to red-brown 7]

liquid
Boiling Point 123-124 °C at 17 mmHg
Melting Point -60 °C
Density 0.957 g/mL at 25 °C
Flash Point 102 °C [3][6]

Toxicological Data Summary

The available toxicological data for 2-tert-butylaniline is sparse. The following table

summarizes the findings from various safety data sheets and chemical databases.
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Toxicity Endpoint

Result

Reference

Acute Oral Toxicity

No data available

[315](6]

Acute Dermal Toxicity

No data available

[315](6]

Acute Inhalation Toxicity

No data available

[35](6]

Skin Corrosion/Irritation

Causes skin irritation

(Category 2)

[6]

Serious Eye Damage/Irritation

Causes serious eye irritation

(Category 2)

[6]

Respiratory or Skin

Sensitization

No data available

[3][5]

Germ Cell Mutagenicity

No data available

[3][5]

Carcinogenicity

No data available

[3](5]

Reproductive Toxicity

No data available

[3](5]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory irritation

(Category 3)

[3]41(6]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[3][5]

Aspiration Hazard

No data available

[3][5]

Key Toxicological Concerns
Methemoglobinemia

The most consistently reported health hazard associated with 2-tert-butylaniline is the

potential for the formation of methemoglobin.[3][4][5] Absorption of the substance into the body

can lead to the oxidation of the ferrous iron (Fe2+) in hemoglobin to the ferric state (Fe3+),

resulting in methemoglobin. Methemoglobin is incapable of binding and transporting oxygen,

and a sufficient concentration in the blood can cause cyanosis, a bluish discoloration of the skin

and mucous membranes. The onset of symptoms may be delayed for two to four hours or

longer after exposure.[3][4][5]
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In Vitro / In Silico Assessment
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Proceed if concerns identified
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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